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Compound of Interest

Compound Name: N,N'-bis-(propargyl-PEG4)-Cy5

Cat. No.: B12297381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-bis-(propargyl-PEG4)-Cy5 is a fluorescent molecule featuring a Cy5 core, a far-red

fluorophore, flanked by two propargyl groups attached via polyethylene glycol (PEG) linkers.

The propargyl groups are terminal alkynes that can readily participate in copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC), a type of "click chemistry." This bioorthogonal reaction

allows for the stable and specific covalent labeling of azide-modified biomolecules. The Cy5

fluorophore is well-suited for flow cytometry applications due to its excitation and emission

maxima in the red and far-red regions of the spectrum (~649 nm and ~667 nm, respectively),

minimizing interference from cellular autofluorescence.[1]

These application notes provide detailed protocols for utilizing N,N'-bis-(propargyl-PEG4)-Cy5
in flow cytometry to analyze cell proliferation, apoptosis, and for cell tracking.
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Property Value Reference

Excitation Maximum ~649 nm [1]

Emission Maximum ~667 nm [1]

Reactive Group Alkyne (Propargyl) [1]

Chemistry
Copper(I)-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC)

Solubility
Soluble in DMSO, DMF, DCM;

low solubility in water
[1]

Storage -20°C, protected from light [1]

Application 1: Cell Proliferation Assay
This protocol details the detection of newly synthesized DNA in proliferating cells using a two-

step method: metabolic labeling with an azide-modified nucleoside followed by covalent

attachment of N,N'-bis-(propargyl-PEG4)-Cy5 via click chemistry.

Signaling Pathway and Experimental Workflow
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Experimental Workflow

1. Metabolic Labeling
Cells are incubated with an

azide-modified thymidine analog
(e.g., Azidothymidine).

2. Incorporation
Proliferating cells incorporate
the azide-modified nucleoside

into their newly synthesized DNA.

3. Fixation & Permeabilization
Cells are fixed and permeabilized

to allow entry of detection reagents.

4. Click Reaction
N,N'-bis-(propargyl-PEG4)-Cy5 is
added with a copper catalyst and
reducing agent to covalently label

the azide-modified DNA.

5. Flow Cytometry Analysis
Cy5 fluorescence is measured
to quantify proliferating cells.

Apoptotic DNA Fragmentation

Experimental Workflow

Apoptotic Stimulus Caspase Activation Caspase-Activated DNase (CAD)
Activation

DNA Fragmentation
(Generation of 3'-OH ends)

1. Induction of Apoptosis
Treat cells to induce apoptosis.

2. Fixation & Permeabilization
Fix and permeabilize cells.

3. TdT Labeling
Incubate with TdT and an

azide-modified nucleotide (e.g., Azide-dUTP)
to label 3'-OH ends of fragmented DNA.

4. Click Reaction
Add N,N'-bis-(propargyl-PEG4)-Cy5,
copper catalyst, and reducing agent.

5. Flow Cytometry Analysis
Quantify apoptotic cells based on

Cy5 fluorescence.

Experimental Workflow

1. Metabolic Labeling
Incubate cells with an

azide-modified sugar (e.g.,
peracetylated N-azidoacetylmannosamine).

2. Cell Surface Expression
Azide groups are expressed on

cell surface glycans.

3. Click Reaction
Label live cells with

N,N'-bis-(propargyl-PEG4)-Cy5
using a copper-free click reaction
or a carefully optimized CuAAC.

4. Co-culture or in vivo transfer
Labeled cells are used in downstream

experiments.

5. Flow Cytometry Analysis
Track the labeled cell population

over time or in mixed populations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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